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These application notes provide a detailed overview of the experimental setup and protocols
for inducing and observing Rabi oscillations in Ytterbium-171 (*’1Yb*) ions. This information is
crucial for researchers in quantum computing, atomic clocks, and fundamental physics, where
precise control of quantum states is paramount.

Introduction to Ytterbium-171 Qubits

The Ytterbium-171 ion is a leading candidate for trapped-ion quantum computing due to its
simple hyperfine ground-state structure, which is insensitive to magnetic field fluctuations to the
first order.[1][2] The qubit is typically encoded in the two hyperfine "clock” states of the ground
electronic state, denoted as |0) and |1).[2] This choice of qubit offers long coherence times and
allows for high-fidelity quantum operations.[3][4] Single-qubit gate fidelities exceeding 99.99%
have been demonstrated with 171Yb*.[3]

Experimental Apparatus

A typical experimental setup for manipulating 1’*Yb* qubits and observing Rabi oscillations
consists of an ion trap within an ultra-high vacuum (UHV) chamber, a laser system for cooling,
state preparation, and detection, a microwave or radiofrequency (RF) source for driving qubit
transitions, and a sensitive fluorescence detection system.

lon Trap and Vacuum System
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A linear radiofrequency (RF) Paul trap is commonly used to confine single or multiple 17tYb*
ions. The trap is housed in a UHV chamber with pressures typically below 10~* Torr to
minimize collisions with background gas, which can decohere the qubit.

Laser Systems

A multi-laser system is required for the various stages of the experiment. The key laser
wavelengths and their purposes are summarized in the table below.

Laser Wavelength Purpose Typical Power

Photoionization of neutral Yb,
399 nm ) ~0.2 mW at chamber
Doppler cooling

Doppler cooling, State
369.5 nm ) A few mW
detection (fluorescence)

Repumping during Doppler
935 nm p' Pind 9 =opp A few mW
cooling

Coherent qubit manipulation _ _
355 nm (Raman) ] o Variable, tightly focused
(Rabi oscillations)

—_— Alternative cooling transition, ~1 mW for 400kHz Rabi
nm

Optical clock transition frequency

Clock transition for optical
578 nm -

clocks

Table 1: Key laser systems for Ytterbium-171 experiments.

Microwave/RF System

To drive Rabi oscillations between the hyperfine qubit states, a stable microwave or RF source
is used. The radiation is typically delivered to the ion via a microwave horn or an antenna
integrated into the ion trap structure.

Detection System
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State-selective fluorescence is the primary method for reading out the qubit state. A laser at
369.5 nm excites one of the qubit states, which then fluoresces. The emitted photons are
collected by a high numerical aperture lens and detected by a photomultiplier tube (PMT) or an
electron-multiplying CCD (EMCCD) camera.

Experimental Protocols

The following protocols outline the key steps for preparing a ’*Yb* ion and inducing Rabi
oscillations.

lon Loading and Trapping Protocol

o Generate Neutral Ytterbium Vapor: Heat a sample of solid ytterbium in an oven to produce
an atomic beam.

 |sotope-Selective Photoionization: Use a two-photon ionization process with lasers at 399
nm and 369.5 nm to selectively ionize 11Yb atoms from the atomic beam.[5]

o Trapping: The newly created *’1Yb* ion is confined by the RF and static electric fields of the
Paul trap.

Laser Cooling Protocol

o Doppler Cooling: A 369.5 nm laser, detuned slightly to the red of the Si/2 - P1/z transition, is
used to cool the ion. A 935 nm laser repumps the ion from a metastable D-state back into the
cooling cycle.

o Further Cooling (Optional): For higher fidelity operations, additional cooling techniques like
Raman sideband cooling can be employed to bring the ion to its motional ground state.[6]
This reduces motional decoherence effects. Cooling from 15.7 pK to 6.3 pK has been
demonstrated to improve the transfer of atoms during Rabi oscillations from approximately
45% to 80% excitation fraction.[7]

Qubit State Preparation Protocol

e Optical Pumping: The ion is prepared in the |0) state with high fidelity using optical pumping
techniques. This involves using a polarized laser beam to selectively excite and depopulate
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one of the hyperfine ground states until the entire population accumulates in the desired |0)
state.[2]

Rabi Oscillation Protocol

Coherent Driving: Apply a resonant microwave field or a pair of off-resonant Raman laser
beams to coherently drive the transition between the |0) and |1) qubit states. The duration of
this pulse, T, is varied.

State Detection: After the driving pulse, the state of the qubit is measured using state-
selective fluorescence. A 369.5 nm laser is applied, and the presence or absence of
scattered photons indicates whether the ion is in the "bright" or "dark"” state, respectively.

Repeat and Average: The experiment is repeated many times for each pulse duration 1 to
build up statistics and determine the probability of finding the ion in the |1) state.

Plotting the Oscillation: The probability of being in the |1) state is plotted as a function of the
pulse duration 1. This will result in an oscillatory curve, known as the Rabi oscillation. The
frequency of this oscillation, the Rabi frequency, is proportional to the strength of the driving
field.

Data Presentation

The following table summarizes typical quantitative data for a ’*Yb+* Rabi oscillation

experiment.
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Parameter Symbol Typical Value Reference
Qubit Frequency Wo/2TT 12.642812 GHz -
Rabi Frequency
) Q21 kHz - MHz [5]

(Microwave)
Rabi Frequency

Q/2n ~275 kHz [8]
(Raman)
Pulse Duration for Tt-

T ~5 ps (Raman) [9]
pulse
Qubit Coherence Time T2 >1s [1]
State Preparation and

o > 99% [4]
Measurement Fidelity
Single Qubit Gate
o > 99.99% [3]
Fidelity
lon Temperature (after
) T a few mK [10]

Doppler cooling)
lon Temperature (after

T ~6.3 pK [7]

sideband cooling)

Table 2: Typical experimental parameters for 1’2Yb* Rabi oscillations.

Visualizations
Experimental Workflow
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Caption: Workflow for a Ytterbium-171 Rabi oscillation experiment.
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Caption: State-dependent fluorescence detection scheme for a 1’*Yb* qubit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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